Cas no 1805746-43-3 (4-Cyano-3-ethoxyphenylpropanal)

• Product Name: 4-Cyano-3-ethoxyphenylpropanal
• CAS No: 1805746-43-3
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 4794391
• Update Time: 2025-10-31

4-Cyano-3-ethoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-ethoxyphenylpropanal

• Inchi： 1S/C12H13NO2/c1-3-15-12-6-10(9(2)8-14)4-5-11(12)7-13/h4-6,8-9H,3H2,1-2H3
• InChI Key： KHJKQPPPNGATIS-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C#N)C=CC(=C1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.9
• Topological Polar Surface Area: 50.1

Additional information on 4-Cyano-3-ethoxyphenylpropanal

4-Cyano-3-Ethoxyphenylpropanal: A Comprehensive Overview

4-Cyano-3-Ethoxyphenylpropanal (CAS No. 1805746-43-3) is a versatile organic compound with significant applications in the field of synthetic chemistry and materials science. This compound, characterized by its unique structure featuring a cyano group and an ethoxy substituent on a phenyl ring, has garnered attention due to its potential in various chemical transformations and its role as an intermediate in the synthesis of complex molecules.

The molecular structure of 4-Cyano-3-Ethoxyphenylpropanal is defined by its aromatic ring system, which is substituted with a cyano group at the para position and an ethoxy group at the meta position. This arrangement imparts distinct electronic properties to the molecule, making it highly reactive under specific conditions. Recent studies have highlighted its utility in cross-coupling reactions, particularly in the presence of palladium catalysts, where it serves as a valuable precursor for constructing biaryl compounds with enhanced electronic properties.

One of the most notable advancements involving 4-Cyano-3-Ethoxyphenylpropanal is its application in the synthesis of advanced materials for optoelectronic devices. Researchers have demonstrated that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability. The cyano group's electron-withdrawing nature enhances the molecule's conjugation, which is critical for achieving optimal electronic transitions in these devices.

In addition to its role in materials science, 4-Cyano-3-Ethoxyphenylpropanal has found applications in medicinal chemistry. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it facilitates the construction of enantioselective compounds with high precision. Recent findings suggest that this compound can be employed in the synthesis of bioactive molecules, potentially leading to novel drug candidates with improved pharmacokinetic profiles.

The synthesis of 4-Cyano-3-Ethoxyphenylpropanal typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the cyanation of an appropriately substituted phenol derivative, followed by alkoxylation and oxidation steps to introduce the aldehyde functionality. These methods have been optimized to ensure high yields and purity, making this compound accessible for large-scale applications.

From an environmental perspective, 4-Cyano-3-Ethoxyphenylpropanal exhibits favorable biodegradation characteristics under aerobic conditions, which aligns with current trends toward sustainable chemical practices. Its low toxicity profile further underscores its suitability for use in industrial settings where eco-friendly solutions are prioritized.

In conclusion, 4-Cyano-3-Ethoxyphenylpropanal (CAS No. 1805746-43-3) stands out as a key intermediate in modern organic synthesis, offering diverse opportunities across multiple disciplines. Its unique chemical properties and versatile reactivity continue to drive innovative research, positioning it as an essential component in the development of advanced materials and pharmaceutical agents.